Cas no 3425-72-7 (Benzenemethanol, a,a-dimethyl-, 1-acetate)

Benzenemethanol, a,a-dimethyl-, 1-acetate structure
3425-72-7 structure
Product Name:Benzenemethanol, a,a-dimethyl-, 1-acetate
CAS No:3425-72-7
MF:C11H14O2
MW:178.227663516998
CID:315664
PubChem ID:76963
Update Time:2025-04-19

Benzenemethanol, a,a-dimethyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a,a-dimethyl-, 1-acetate
    • 2-phenylpropan-2-yl acetate
    • Α,Α-DIMETHYLBENZYL ALCOHOL ACETATE
    • Benzenemethanol,a,a-dimethyl-, acetate (9CI)
    • Benzyl alcohol, a,a-dimethyl-, acetate (6CI,7CI,8CI)
    • 1-Acetoxy-1-methylethylbenzene
    • 2-Phenyl-2-propyl acetate
    • Cumyl acetate
    • Methyl(phenylmethyl)carbinol acetate
    • a,a-Dimethylbenzyl acetate
    • Acetic acid, 2-phenyl-2-propyl ester
    • NS00049469
    • 3425-72-7
    • XPMMKIYJJWQFOR-UHFFFAOYSA-N
    • 1-Methyl-1-phenylethyl acetate
    • SCHEMBL42458
    • Benzyl alcohol, alpha,alpha-dimethyl-, acetate
    • Benzenemethanol, alpha,alpha-dimethyl-, acetate
    • AI3-24749
    • Benzenemethanol, .alpha.,.alpha.-dimethyl-, 1-acetate
    • Benzenemethanol, alpha,alpha-dimethyl-, 1-acetate
    • 1-Methyl-1-phenylethyl acetate #
    • Benzenemethanol, .alpha.,.alpha.-dimethyl-, acetate
    • EINECS 222-322-2
    • DTXSID00863172
    • Inchi: 1S/C11H14O2/c1-9(12)13-11(2,3)10-7-5-4-6-8-10/h4-8H,1-3H3
    • InChI Key: XPMMKIYJJWQFOR-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.012
  • Boiling Point: 227.5°Cat760mmHg
  • Flash Point: 90.3°C
  • Refractive Index: 1.491
  • PSA: 26.3

Benzenemethanol, a,a-dimethyl-, 1-acetate Production Method

Production Method 1

Reaction Conditions
1.1C:Si(OEt)4, C:7699-43-6, S:108-29-2, 15 min, rt → 250°C; 5 h, 250°C; 5 min, cooled
1.2S:H2O, 10 min, cooled
Reference
Enhanced Acid-Catalyzed Lignin Depolymerization in a Continuous Reactor with Stable Activity
By Nandiwale, Kakasaheb Y. et al, ACS Sustainable Chemistry & Engineering, 2020, 8(10), 4096-4106

Benzenemethanol, a,a-dimethyl-, 1-acetate Raw materials

Benzenemethanol, a,a-dimethyl-, 1-acetate Preparation Products

Benzenemethanol, a,a-dimethyl-, 1-acetate Related Literature

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd